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Compound of Interest

6-Chloro-2-fluoro-3-
Compound Name:

methylbenzaldehyde
CAS No.: 286474-59-7
Cat. No.: B1362825

Get Quote

\ J

6-Chloro-2-fluoro-3-methylbenzaldehyde is a trifunctionalized aromatic compound,
incorporating chloro, fluoro, and methyl substituents on a benzaldehyde framework. This
specific arrangement of functional groups imparts unigue reactivity and makes it a valuable
building block in multi-step organic synthesis. The aldehyde group serves as a primary reaction
site for nucleophilic addition and condensation reactions, while the halogen and methyl groups
modulate the electronic properties and steric environment of the aromatic ring.

The molecular formula for this compound is CsHeCIFO, and its molecular weight is 172.59
g/mol .[1][2][3] The presence of the fluorine atom is particularly noteworthy; in medicinal
chemistry, fluorine substitution is a well-established strategy to enhance metabolic stability,
improve binding affinity, and modulate the lipophilicity of drug candidates.[4]

Table 1: Physicochemical Properties of 6-Chloro-2-fluoro-3-methylbenzaldehyde
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Property Value Source(s)
Molecular Formula CsHeCIFO [1112]
Molecular Weight 172.59 g/mol [11[2][3]
CAS Number 286474-59-7 [1][2]
Appearance Liquid (at 20°C) [5]

Boiling Point 249 °C (lit.) [1][5]
Density 1.3 g/mL at 25 °C (lit.) [1]
Refractive Index (n20/D) 1.548 (lit.) [1]

Flash Point >110 °C (230 °F) - closed cup [31[5]

InChi Key GGZOMBUJFMOEEZ- o

UHFFFAOYSA-N

SMILES Cclccce(Cl)c(C=0)cl1F [1]

Synthesis and Purification Strategy

The synthesis of substituted benzaldehydes often involves the controlled oxidation of the
corresponding toluene derivative. This approach is generally favored for its atom economy and
the commercial availability of diverse toluene precursors.

Proposed Synthetic Pathway: Oxidation of 2-Chloro-6-
fluoro-3-methyltoluene

A logical and industrially scalable approach to synthesize 6-Chloro-2-fluoro-3-
methylbenzaldehyde is through the selective oxidation of 2-chloro-6-fluoro-3-methyltoluene.
The choice of oxidant is critical to prevent over-oxidation to the corresponding benzoic acid, a
common side reaction. While various oxidants can be employed, methods using manganese
dioxide (MnOz2) or ceric ammonium nitrate (CAN) offer good selectivity for the aldehyde.
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Proposed Synthesis Workflow

Starting Material:
2-Chloro-6-fluoro-3-methyltoluene

Oxidizing Agent

y

Step 1: Selective Oxidation
Solvent: Dichloromethane or Acetonitrile
Reagent: Activated MnO2 or (NH4)2Ce(NOs3)s

Reaction Work-up

Y

Crude Product:
6-Chloro-2-fluoro-3-methylbenzaldehyde

Crude Mixture

y

Step 2: Purification
Method: Column Chromatography
(Silica Gel, Hexane/Ethyl Acetate Gradient)

Purified Fractions

Final Product:

High-Purity Aldehyde (>98%)
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Caption: Proposed workflow for the synthesis and purification of 6-Chloro-2-fluoro-3-
methylbenzaldehyde.

Detailed Experimental Protocol

Disclaimer: This is a representative protocol based on established chemical principles. All
laboratory work must be conducted by qualified personnel with appropriate safety measures in
place.

e Reaction Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer, reflux
condenser, and nitrogen inlet, charge 2-chloro-6-fluoro-3-methyltoluene (1.0 eq) and a
suitable solvent such as dichloromethane (DCM) or acetonitrile.

o Oxidation: To the stirred solution, add activated manganese dioxide (MnOz, ~5-10 eq)
portion-wise. The use of a significant excess of MnOz is crucial as its activity can vary. The
reaction is typically heated to reflux and monitored by Thin Layer Chromatography (TLC) or
Gas Chromatography (GC) for the consumption of the starting material.

o Expert Insight: The choice of MnO: is deliberate. It is a mild and selective heterogeneous
oxidant for benzylic C-H bonds, minimizing the risk of over-oxidation to the carboxylic acid,
which can be a significant issue with stronger oxidants like potassium permanganate.

o Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the
suspension through a pad of Celite® to remove the manganese salts. Wash the filter cake
thoroughly with additional DCM.

o Extraction: Combine the filtrate and washes. If a more polar solvent like acetonitrile was
used, the solvent should be removed under reduced pressure and the residue redissolved in
an immiscible solvent like ethyl acetate for aqueous work-up. Wash the organic layer
sequentially with water and brine.

 Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and
concentrate in vacuo. The resulting crude oil is then purified by flash column chromatography
on silica gel using a hexane/ethyl acetate gradient to yield the pure 6-Chloro-2-fluoro-3-
methylbenzaldehyde.
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Quality Control and Structural Elucidation

Confirming the identity and purity of the final compound is a non-negotiable step in chemical
synthesis, particularly for materials intended for drug development. A multi-pronged analytical
approach ensures a self-validating system of quality control.

Analytical Quality Control Workflow

Purified Product

/ Analytical Tests \
v

1H & 3C NMR HPLC/UPLC Mass Spec (GC-MS/LC-MS)

Structural Confirmation Purity Assessment (% Area) Molecular Weight Verification

Purity > 98%?
Structure Confirmed?

Release for Use Re-purify or Reject

Click to download full resolution via product page

Caption: A standard quality control workflow for validating the identity and purity of a
synthesized chemical intermediate.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is expected to show a
characteristic aldehyde proton signal (singlet) around & 9.5-10.5 ppm, a methyl group signal
(singlet) around & 2.2-2.5 ppm, and distinct signals in the aromatic region (6 7.0-8.0 ppm).
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13C NMR would confirm the presence of the carbonyl carbon (~190 ppm) and other carbon
environments.

e Mass Spectrometry (MS): GC-MS or LC-MS analysis will be used to confirm the molecular
weight. The mass spectrum should show a molecular ion peak [M]+ corresponding to the
calculated molecular weight (172.59), with a characteristic isotopic pattern ([M+2]+) due to
the presence of chlorine.[6]

» High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for
determining the purity of the compound. A high-purity sample (>98%) will show a single
major peak with minimal impurities.

Applications in Research and Drug Development

Substituted benzaldehydes are foundational intermediates in the synthesis of a wide array of
complex organic molecules and active pharmaceutical ingredients (APIs). 6-Chloro-2-fluoro-3-
methylbenzaldehyde is no exception and serves as a versatile precursor.

» Scaffold for Heterocyclic Synthesis: The aldehyde functional group is a key handle for
building heterocyclic ring systems (e.g., quinolines, pyrimidines, imidazoles), which are
prevalent scaffolds in modern pharmaceuticals.

 Intermediate for Agrochemicals and Pharmaceuticals: Halogenated aromatic compounds are
frequently used in the synthesis of pesticides and drugs.[7][8] The specific substitution
pattern of this molecule can be leveraged to synthesize targeted inhibitors or receptor
agonists/antagonists where precise steric and electronic interactions are required for
biological activity. The fluorine atom, in particular, can enhance binding to target proteins and
improve the pharmacokinetic profile of the final molecule.[4]

Safety, Handling, and Storage

Proper handling of any chemical intermediate is paramount for laboratory safety. Based on
available safety data, 6-Chloro-2-fluoro-3-methylbenzaldehyde is classified as an irritant.

Table 2: GHS Hazard and Precautionary Information
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Category Code(s) Description

Causes skin irritation. Causes

serious eye irritation. May

Hazard Statements H315, H319, H335 ) o
cause respiratory irritation.[5]
[°]

Signal Word Warning [5][9]

Pictogram GHSO07 (Exclamation Mark)

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Wash skin thoroughly after
handling. Wear protective
gloves/eye protection/face
protection. IF ON SKIN: Wash
with plenty of water. IF IN

P261, P264, P280,
Precautionary Statements P302+P352,

P305+P351+P338 _ _ _
EYES: Rinse cautiously with

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[9]

o Handling: Work should be conducted in a well-ventilated fume hood.[9] Personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab
coat, is mandatory.[10] Avoid contact with skin and eyes and inhalation of vapors.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9] The
compound is noted to be potentially air-sensitive, suggesting that storage under an inert
atmosphere (e.g., nitrogen or argon) may be advisable for long-term stability.[3]

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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